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Compound of Interest |

3-Chloro-4-nitrobenzenesulfonyl!
Compound Name:
chloride
CAS No.: 64835-30-9
Cat. No.: B1461730

Executive Summary & Chemical Identity

3-Chloro-4-nitrobenzenesulfonyl chloride (CAS 64835-30-9) is a highly electrophilic
sulfonylating agent used primarily as a building block in the synthesis of sulfonamide-based
pharmaceuticals and agrochemicals.[1][2][3][4] It serves as a critical scaffold for introducing the
3-chloro-4-nitrobenzene moiety, often used to tune lipophilicity and metabolic stability in drug
candidates.

CRITICAL ISOMER ALERT: Researchers frequently confuse this compound with its
regioisomer, 4-Chloro-3-nitrobenzenesulfonyl chloride (CAS 97-08-5). The position of the nitro
and chlorine substituents significantly alters the electronic environment of the sulfonyl group,
affecting reactivity rates and hydrolysis susceptibility. Verify the CAS number and structure
(NMR) before use.
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Property Data

CAS Number 64835-30-9

Formula CeH3CI2NO4S

Molecular Weight 256.06 g/mol

Physical State Crystalline Solid (typically pale yellow)
Primary Hazard Corrosive (Skin Corr. 1B), Moisture Sensitive

Chemical Stability Profile

The stability of 3-Chloro-4-nitrobenzenesulfonyl chloride is governed by the electrophilicity
of the sulfur atom. The electron-withdrawing nitro (-NOz) and chloro (-Cl) groups on the
benzene ring significantly increase the positive character of the sulfur, making it exceptionally
susceptible to nucleophilic attack, particularly by water (hydrolysis).

Mechanism of Degradation (Hydrolysis)

Moisture is the primary destabilizing factor. Upon exposure to atmospheric humidity, the
sulfonyl chloride undergoes rapid hydrolysis, liberating hydrochloric acid (HCI) and forming the
corresponding sulfonic acid. This reaction is autocatalytic; the generated HCI can further

catalyze degradation and corrode storage vessels.

3-Chloro-4-nitrobenzenesulfony! 5N Acid Catalysis (Feedback) __________________ HCI (Gas/Acid)

Nucleophilic Attack (SN2-like)

Tetrahedral (©1 i 29111 T BV o) | 3-Chiloro-4-nitrobenzenesulfonic
i |l -
H20 (Atmospheric Moisture) Intermediate Acid

Chloride

Click to download full resolution via product page

Figure 1: Hydrolytic degradation pathway. The formation of HCI creates a corrosive
environment that accelerates container failure and further degradation.

Thermal Stability
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While the compound is chemically stable at room temperature under inert conditions, it
possesses a finite thermal ceiling.

o Decomposition Onset: generally >100°C (exothermic decomposition).
e Hazard: Thermal decomposition releases toxic gases: NOx, SOx, and HCI.

e Impact: Storage above 30°C significantly accelerates the rate of hydrolysis if any moisture is
present.

Storage & Handling Protocols

To maintain reagent integrity (>98% purity) for extended periods (6—12 months), a rigorous
"Cold-Dry-Inert" protocol is required.

Parameter Specification Rationale

Slows kinetic rate of hydrolysis
Temperature 2°Cto 8°C »
and thermal decomposition.

Displaces atmospheric
Atmosphere Argon or Nitrogen moisture. Argon is preferred

(heavier than air).

Glass is impervious to HCI;
Container Glass + Teflon Liner Teflon liners prevent cap

corrosion.

Store the primary vial inside a
Desiccant Secondary Containment jar containing Drierite or Silica
Gel.

Handling Workflow (Step-by-Step)

This protocol prevents "condensate shock"—the rapid absorption of water when a cold bottle is
opened in humid air.
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» Equilibration: Remove the container from the refrigerator (2-8°C). DO NOT OPEN. Allow it to
warm to room temperature (approx. 30—45 mins).

o Why? Opening a cold bottle causes immediate condensation of atmospheric moisture onto
the solid, initiating hydrolysis.

 Inert Sampling: Place the bottle in a desiccator or glove bag if available. If working on a
bench, flush the headspace with Nitrogen/Argon immediately after opening.

e Aliquot & Reseal: Quickly weigh the required amount. Wipe the threads of the bottle with a
dry Kimwipe to remove any powder (which prevents a tight seal).

e Purge & Close: Stream inert gas into the bottle for 10-15 seconds before screwing the cap
on tightly.

Secondary Seal: Wrap the cap junction with Parafilm to minimize gas exchange.

Quality Control: A Self-Validating System

Because this isomer is less common than its 4-chloro-3-nitro counterpart, literature melting
points can be variable or absent. You must validate the reagent before critical reactions.

Visual Inspection

o Pass: Pale yellow to off-white crystalline powder.[5] Free-flowing.

» Fail: Clumping, "wet" appearance, or presence of liquid droplets (indicates hydrolysis to
sulfonic acid).

e Warning Sign: A "pop" sound or visible white fumes (HCI) upon opening indicates significant
degradation.

Analytical Verification Protocol

If the reagent has been stored for >3 months, verify purity using tH-NMR rather than melting
point alone, as the sulfonic acid byproduct often has a high melting point, leading to ambiguous
results.
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Protocol:
¢ Dissolve ~5 mg in CDCIs (Chloroform-d).
o Key Signature: Look for the specific aromatic splitting pattern of the 3-chloro-4-nitro isomer.

o Degradation Check: Sulfonic acid derivatives are often insoluble in CDClIs or will show a
significant chemical shift change due to the loss of the electron-withdrawing CI on the
sulfonyl group.

o Acceptance Criteria: Integration of aromatic peaks must be consistent; no broad "hump" from
acidic protons (unless using DMSO-d6 where -OH might be visible).

Safety & Emergency Procedures
Hazard Class: Corrosive (Category 1B). Signal Word: DANGER.

o Skin Contact: Immediate, severe burns. The hydrolysis product (HCI) exacerbates tissue
damage.

o Action: Wash with copious water for 15 minutes.[6] Do not neutralize with base
immediately on skin (exothermic risk).

e Pressure Hazard: Old bottles may be pressurized with HCI gas.

o Action: Open old bottles inside a fume hood behind a sash. Point the opening away from
the face.
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Figure 2: Safety decision tree for handling stored sulfonyl chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://wap.guidechem.com/encyclopedia/4-nitrobenzenesulfonyl-chlorid-dic1515.html
http://internal.pipharm.com/Miscellaneous_brochure.pdf
https://www.scbt.com/p/3-chloro-4-nitrobenzenesulfonyl-chloride-64835-30-9
https://www.fishersci.co.uk/shop/products/3-chloro-4-nitrobenzenesulfonyl-chloride-98-thermo-scientific/15493387
https://www.fishersci.co.uk/shop/products/3-chloro-4-nitrobenzenesulfonyl-chloride-98-thermo-scientific/15493387
https://www.tradeindia.com/products/3-chloro-4-nitrobenzenesulfonyl-chloride-cas-64835-30-9-c9214506.html
https://www.tradeindia.com/products/3-chloro-4-nitrobenzenesulfonyl-chloride-cas-64835-30-9-c9214506.html
https://www.fishersci.com/store/msds?partNumber=AAH26115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1461730#3-chloro-4-nitrobenzenesulfonyl-chloride-stability-and-storage-conditions
https://www.benchchem.com/product/b1461730#3-chloro-4-nitrobenzenesulfonyl-chloride-stability-and-storage-conditions
https://www.benchchem.com/product/b1461730#3-chloro-4-nitrobenzenesulfonyl-chloride-stability-and-storage-conditions
https://www.benchchem.com/product/b1461730#3-chloro-4-nitrobenzenesulfonyl-chloride-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1461730?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

